Cas no 4543-66-2 (dodecanedinitrile)

• Product Name: dodecanedinitrile
• CAS No: 4543-66-2
• Molecular Formula: C₁₂H₂₀N₂
• Molecular Weight: 192.3006
• MDL: MFCD00013818
• CID: 85083
• PubChem ID: 78301

dodecanedinitrile Properties

Names and Identifiers

• dodecanedinitrile
• 1,10-Dicyanodecane~Dodecanedinitrile
• 1,10-Decanedicarbonitrile
• 1,10-Dicyanodecane
• 1,12-Dodecanedinitrile
• Decamethylenedinitrile
• NSC 59852
• 1,10-Decamethylenedinitrile
• D1991
• NS00031530
• DTXSID00196513
• NSC-59852
• MFCD00013818
• 7KEQ6AXV7A
• Q63391941
• FT-0606033
• BRN 1757752
• Dodecamethylene dinitrile
• 4-02-00-02127 (Beilstein Handbook Reference)
• SCHEMBL645518
• AKOS006229631
• EINECS 224-899-6
• NSC59852
• Dodecanodinitrile
• dodecandinitril
• 4543-66-2
• DB-051301
• 1,10-Dicyanodecane; 1,12-Dodecanedinitrile; Decamethylenedinitrile; NSC 59852;
• DTXCID40119004

• MDL： MFCD00013818
• InChIKey： AVQYXBDAZWIFTO-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H20N2/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h1-10H2
• SMILES： C(CCCCCC#N)CCCCC#N
• BRN： 1757752

Computed Properties

• Exact Mass: 192.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 192.163
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• LogP: 3.93456
• PSA: 47.58000
• Refractive Index: 1.4510
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 195°C 8mm
• Melting Point: 20.4 ºC
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 202°C
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Color/Form: colorless liquid
• Solubility: Uncertain
• Density: 0.901±0.06 g/cm3 (20 ºC 760 Torr),

dodecanedinitrile Security Information

• RTECS：JR2350000
• Safety Term：S24/25
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22
• Hazardous Material transportation number：3276
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：warning

dodecanedinitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles